Cas no 918812-01-8 (Benzenemethanamine, 3-methyl-2-(1-methylethoxy)-)

Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- structure
918812-01-8 structure
Product Name:Benzenemethanamine, 3-methyl-2-(1-methylethoxy)-
CAS No:918812-01-8
MF:C11H17NO
MW:179.258783102036
CID:770649
PubChem ID:58788883
Update Time:2025-04-19

Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, 3-methyl-2-(1-methylethoxy)-
    • (3-methyl-2-propan-2-yloxyphenyl)methanamine
    • 1-{3-Methyl-2-[(propan-2-yl)oxy]phenyl}methanamine
    • A1-05260
    • SCHEMBL14009255
    • DTXSID70730049
    • 918812-01-8
    • Inchi: 1S/C11H17NO/c1-8(2)13-11-9(3)5-4-6-10(11)7-12/h4-6,8H,7,12H2,1-3H3
    • InChI Key: UKJUAEMUDUGJSO-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C(C)=CC=CC=1CN

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 261.7±25.0 °C at 760 mmHg
  • Flash Point: 104.2±16.4 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Benzenemethanamine, 3-methyl-2-(1-methylethoxy)- Security Information

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